Cas no 1256358-56-1 (1-Benzenesulfonyl-1h-indole-7-boronic Acid)

• Product Name: 1-Benzenesulfonyl-1h-indole-7-boronic Acid
• CAS No: 1256358-56-1
• MF: C₁₄H₁₂BNO₄S
• MW: 301.125382423401
• MDL: MFCD12911913
• CID: 1218220
• PubChem ID: 46738225
• Update Time: 2025-04-20

1-Benzenesulfonyl-1h-indole-7-boronic Acid Chemical and Physical Properties

Names and Identifiers

• [1-(benzenesulfonyl)indol-7-yl]boronic Acid
• 1-Benzenesulfonyl-1h-indole-7-boronic acid
• DTXSID60674266
• Boronic acid, B-[1-(phenylsulfonyl)-1H-indol-7-yl]-
• [1-(Benzenesulfonyl)-1H-indol-7-yl]boronic acid
• MFCD12911913
• BS-19875
• AKOS015840624
• 1-(BENZENESULFONYL)INDOL-7-YLBORONIC ACID
• 1256358-56-1
• 1-Benzenesulfonyl-1H-indole-7-boronicacid
• DB-363237
• CS-0175270
• (1-(Phenylsulfonyl)-1H-indol-7-yl)boronic acid
• 1-Benzenesulfonyl-1h-indole-7-boronic Acid

• MDL： MFCD12911913
• Inchi： 1S/C14H12BNO4S/c17-15(18)13-8-4-5-11-9-10-16(14(11)13)21(19,20)12-6-2-1-3-7-12/h1-10,17-18H
• InChI Key： NJBMQFFUJSTNKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=CC=C(B(O)O)C1=2)(=O)=O

Computed Properties

• Exact Mass: 301.05800
• Monoisotopic Mass: 301.0580092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 87.91000
• LogP: 1.63890